Cas no 1797764-03-4 (3-(2-chloropyridin-4-yl)-2-cyano-3-oxo-N-(propan-2-yl)propanamide)

• Product Name: 3-(2-chloropyridin-4-yl)-2-cyano-3-oxo-N-(propan-2-yl)propanamide
• CAS No: 1797764-03-4
• MF: C₁₂H₁₂ClN₃O₂
• MW: 265.695581436157
• CID: 6271752
• PubChem ID: 47295838
• Update Time: 2025-07-22

3-(2-chloropyridin-4-yl)-2-cyano-3-oxo-N-(propan-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 1797764-03-4
• 3-(2-chloropyridin-4-yl)-2-cyano-3-oxo-N-(propan-2-yl)propanamide
• 3-(2-chloropyridin-4-yl)-2-cyano-3-oxo-N-propan-2-ylpropanamide
• Z730023710
• EN300-26579333
• AKOS034539864

• Inchi： 1S/C12H12ClN3O2/c1-7(2)16-12(18)9(6-14)11(17)8-3-4-15-10(13)5-8/h3-5,7,9H,1-2H3,(H,16,18)
• InChI Key： HRUMEXZIOCNUGM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(C(C#N)C(NC(C)C)=O)=O

Computed Properties

• Exact Mass: 265.0618043g/mol
• Monoisotopic Mass: 265.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 82.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(2-chloropyridin-4-yl)-2-cyano-3-oxo-N-(propan-2-yl)propanamide

Introduction to 3-(2-chloropyridin-4-yl)-2-cyano-3-oxo-N-(propan-2-yl)propanamide (CAS No. 1797764-03-4)

The compound 3-(2-chloropyridin-4-yl)-2-cyano-3-oxo-N-(propan-2-yl)propanamide (CAS No. 1797764-03-4) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel bioactive molecules. This compound, characterized by its intricate structural framework, has garnered considerable attention due to its potential pharmacological applications. The presence of a chloropyridine moiety combined with a cyano and oxo functional group creates a unique chemical scaffold that is conducive to modulating biological pathways.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, with pyridine derivatives being among the most frequently explored scaffolds. The chloropyridin-4-yl substituent in this molecule not only enhances its lipophilicity but also introduces a site for potential hydrogen bonding interactions, which are critical for binding to biological targets. The cyano group contributes to the electron-withdrawing nature of the molecule, influencing its reactivity and interaction with biological systems.

In the realm of medicinal chemistry, the development of propanamide derivatives has been extensively studied for their diverse biological activities. The N-(propan-2-yl)propanamide moiety in this compound is particularly noteworthy, as it imparts a specific conformational flexibility that can be exploited for optimizing binding affinity and selectivity. This structural feature has been shown to enhance the compound's solubility and metabolic stability, making it a promising candidate for further pharmacological investigation.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that molecules containing chloropyridine and cyano groups exhibit significant activity against various therapeutic targets, including enzymes and receptors involved in inflammatory and infectious diseases. The 3-(2-chloropyridin-4-yl)-2-cyano-3-oxo-N-(propan-2-yl)propanamide structure has been hypothesized to interact with these targets through multiple mechanisms, including allosteric modulation and covalent inhibition.

Advances in computational chemistry have enabled the rapid screening of large libraries of compounds for their potential bioactivity. Virtual screening techniques have been employed to identify promising candidates like this one, which exhibit high binding affinities to target proteins. Molecular docking studies have revealed that the chloropyridin-4-yl group interacts favorably with hydrophobic pockets in the target protein, while the cyano and oxo groups engage in critical hydrogen bonding interactions.

The synthesis of this compound involves multi-step organic reactions that showcase the expertise of modern synthetic chemists. Key steps include nucleophilic substitution reactions to introduce the chloropyridin-4-yl moiety, followed by cyanation and oxidation processes to establish the characteristic functional groups. The final step involves amide bond formation with N-(propan-2-yl)propanamide, which requires precise control over reaction conditions to ensure high yield and purity.

Evaluation of this compound's pharmacological properties has revealed intriguing results. In vitro assays have demonstrated its efficacy against several disease-relevant targets, including kinases and transcription factors. Notably, preliminary studies suggest that it may exhibit lower toxicity compared to existing therapeutic agents, owing to its balanced physicochemical properties. These findings underscore its potential as a lead compound for further development into novel therapeutics.

The role of structural optimization in enhancing drug-like properties cannot be overstated. By modifying various functional groups within the molecule, researchers can fine-tune its pharmacokinetic profile. For instance, replacing the chloropyridin-4-yl group with alternative heterocyclic moieties could alter its binding affinity and selectivity without compromising overall bioactivity. Such modifications are essential for advancing from a lead compound to an optimized drug candidate.

Future directions in research on this compound include exploring its mechanism of action in greater detail. Understanding how it interacts with biological targets at a molecular level will provide valuable insights into its therapeutic potential. Additionally, preclinical studies are needed to assess its safety and efficacy in animal models before human trials can be initiated.

The development of new drugs is a complex process that requires collaboration across multiple disciplines, including chemistry, biology, and medicine. The compound 3-(2-chloropyridin-4-yl)-2-cyano-3-oxo-N-(propan-2-y l)propanamide (CAS No. 1797764-03 -4) exemplifies how interdisciplinary approaches can lead to innovative solutions in drug discovery. Its unique structural features and promising pharmacological properties make it a valuable asset in the ongoing effort to develop next-generation therapeutics.